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Compound of Interest

Compound Name: Octyl 2-methylisocrotonate

Cat. No.: B15177426

Essential Safety and Handling Guide for Octyl 2-
methylisocrotonate

Disclaimer: A specific Safety Data Sheet (SDS) for Octyl 2-methylisocrotonate was not
available at the time of this writing. The following guidance is based on the safety data of
structurally similar compounds, such as other crotonate and octyl esters. It is imperative to
handle this chemical with caution and to conduct a thorough risk assessment before use.

This guide provides essential safety protocols, personal protective equipment (PPE)
recommendations, and disposal procedures for handling Octyl 2-methylisocrotonate in a
laboratory setting. Adherence to these guidelines is crucial for ensuring the safety of
researchers, scientists, and drug development professionals.

Hazard Identification and Classification

Based on analogous compounds, Octyl 2-methylisocrotonate is anticipated to be a
combustible liquid that may cause skin and eye irritation.[1][2][3][4]

Anticipated Hazards:

o Physical Hazards: Combustible liquid.[3] Vapors may be heavier than air and can form
explosive mixtures with air upon intense heating.[3]
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» Health Hazards: May cause skin and eye irritation.[1][2][4] Inhalation of vapors or mists may
cause respiratory tract irritation.[2] Ingestion may be harmful.[2]

Comparative Data of Structurally Similar Compounds

The following table summarizes key quantitative data from safety data sheets of structurally
similar compounds to provide a comparative overview.

Methyl Caprylate
Property Methyl Crotonate Octyl Crotonate (synonym for a
related compound)

Colorless Clear Liquid

Physical State Liquid Liquid
(est)

Appearance Colorless
Fruity, winey,

Odor Odorless v Y
mushroom

251-253 °C @ 760

Boiling Point 120 °C /248 °F

mm Hg

. 118.33 °C / 245 °F

Flash Point -1°C/30.2 °F

(TCC)
Autoignition

No data available - 290 °C /554 °F

Temperature

Data sourced from publicly available safety data sheets.[2][4][5]

Personal Protective Equipment (PPE)

A comprehensive PPE plan is the first line of defense against chemical exposure. The following
PPE is mandatory when handling Octyl 2-methylisocrotonate.
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PPE Category

Specification

Eye Protection

Wear safety glasses with side-shields (or
goggles) conforming to EN166 or NIOSH
standards.[2]

Face Protection

In addition to eye protection, use a face shield

when there is a splash hazard.

Hand Protection

Wear protective gloves. Given the lack of
specific data, nitrile or neoprene gloves are a
reasonable starting point. breakthrough time

and glove thickness should be considered.

Skin and Body Protection

Wear a lab coat, long-sleeved clothing, and

closed-toe shoes.[4]

Respiratory Protection

Use in a well-ventilated area or under a
chemical fume hood.[2] If ventilation is
inadequate, a NIOSH-approved respirator with

organic vapor cartridges may be required.

Operational and Disposal Plans

Safe Handling Protocol

» Preparation:

o

[¢]

[¢]

o

e Handling:

Ensure a chemical fume hood is operational and available.
Assemble all necessary equipment and reagents.
Verify that an emergency eyewash station and safety shower are accessible.

Don the appropriate PPE as outlined above.

o Handle Octyl 2-methylisocrotonate exclusively within a chemical fume hood.[2]
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o Keep the container tightly closed when not in use.[1]
o Avoid contact with skin and eyes.[2]
o Avoid inhalation of vapor or mist.[2]

o Keep away from heat, sparks, open flames, and other ignition sources.[1][3] No smoking.

[11[3]
o Use non-sparking tools.[1]

o Take precautionary measures against static discharge.[3]

e Storage:
o Store in a tightly closed container in a cool, dry, and well-ventilated area.[1][3]

o Store away from incompatible materials and sources of ignition.[3]

First Aid Measures

o After Eye Contact: Immediately rinse with plenty of water, also under the eyelids, for at least
15 minutes.[1][4] Remove contact lenses if present and easy to do. Continue rinsing. Get
medical attention if irritation persists.[1][4]

o After Skin Contact: Take off immediately all contaminated clothing.[3] Wash off with soap and
plenty of water.[2] If skin irritation occurs, get medical advice/attention.

 After Inhalation: Move the person into fresh air.[2][3] If not breathing, give artificial
respiration.[2] If symptoms persist, call a physician.

o After Ingestion: Rinse mouth with water.[2] Do NOT induce vomiting. Never give anything by
mouth to an unconscious person.[2] Call a physician or poison control center immediately.

Spill and Disposal Plan

e Spill Response:

o Evacuate the area and ensure adequate ventilation.
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[e]

Remove all sources of ignition.[2]

o

Contain the spill using an inert absorbent material (e.g., sand, vermiculite).

[¢]

Collect the absorbed material into a suitable, closed container for disposal.[2]

[¢]

Clean the spill area thoroughly.

e Disposal:
o Dispose of contents and container to an approved waste disposal plant.[1][3]
o Do not allow the product to enter drains.[2]
o Follow all local, state, and federal regulations for hazardous waste disposal.

Experimental Workflow Visualization

The following diagram illustrates the standard operating procedure for the safe handling of
Octyl 2-methylisocrotonate.
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Standard Operating Procedure for Handling Octyl 2-methylisocrotonate

1. Preparation

Verify Fume Hood
& Safety Equipment

\ 4

Assemble Materials

A

Don Appropriate PPE

2. Hapdling
Y

Work in Fume Hood

A

Keep Container Closed

Y

Avoid Contact & Inhalation

Y

Control Ignition Sources

3. Storage v 4. Emergency Procedures
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A 4
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Hazardous Waste Facility
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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handling-octyl-2-methylisocrotonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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